1-(4-Chlorophenyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine

• Molecular Formula: C17H19ClN2O3S
• Molecular Weight: 366.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-4-(4-methoxyphenyl)sulfonylpiperazine
• InChI: InChI=1S/C17H19ClN2O3S/c1-23-16-6-8-17(9-7-16)24(21,22)20-12-10-19(11-13-20)15-4-2-14(18)3-5-15/h2-9H,10-13H2,1H3
• InChI Key: QXGSPNTVAXLOFQ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)Cl

Description

1-(4-Chlorophenyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine, also known as N-(4-Chlorophenyl)-N-(4-methoxyphenyl)sulfonamide (CPMPS), is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPMPS belongs to the class of piperazine compounds and has been studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential limitations for laboratory experiments.

Mechanism of Action

The exact mechanism of action of CPMPS is not fully understood, but it is believed to act through multiple pathways. It has been shown to modulate the activity of various neurotransmitters, including serotonin, dopamine, and norepinephrine, which may contribute to its anxiolytic and antidepressant effects. It has also been shown to inhibit the activity of various enzymes involved in oxidative stress and inflammation, which may contribute to its neuroprotective and anticancer effects.
Biochemical and Physiological Effects:
CPMPS has been shown to have various biochemical and physiological effects, including reducing oxidative stress and inflammation, modulating neurotransmitter activity, inducing apoptosis, and inhibiting cancer cell growth. It has also been shown to have a low toxicity profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of CPMPS for laboratory experiments is its high purity, which allows for accurate and reproducible results. It also has a low toxicity profile, which reduces the risk of adverse effects in animal models. However, one limitation of CPMPS is its limited solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research on CPMPS, including:
1. Further studies on its mechanism of action to better understand its pharmacological properties.
2. Studies on its potential use in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease.
3. Studies on its potential use in combination with other chemotherapeutic agents to enhance their efficacy in treating cancer.
4. Studies on its bioavailability and pharmacokinetics to optimize its use in laboratory experiments.
5. Studies on its potential use in drug delivery systems, such as nanoparticles, to improve its solubility and bioavailability.
In conclusion, CPMPS is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential limitations for laboratory experiments. Further research on CPMPS may lead to the development of novel therapies for various diseases and conditions.

Synthesis Methods

CPMPS can be synthesized through a multi-step process that involves the reaction of 4-chlorobenzonitrile with sodium methoxide, followed by the reaction of the resulting intermediate with 4-methoxybenzenesulfonyl chloride and piperazine. This process yields CPMPS as a white crystalline solid with a purity of over 99%.

Scientific Research Applications

CPMPS has been studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. In neurology, CPMPS has been shown to have a neuroprotective effect by reducing oxidative stress and inflammation in the brain. It has also been studied for its potential use in the treatment of depression and anxiety disorders, as it has been shown to have anxiolytic and antidepressant effects in animal models.
In oncology, CPMPS has been studied for its potential use as a chemotherapeutic agent, as it has been shown to induce apoptosis and inhibit the growth of cancer cells in vitro. It has also been studied for its potential use in combination with other chemotherapeutic agents to enhance their efficacy.